Cas no 2138107-05-6 (1-[(2,4-Dichlorophenyl)imino]-3-(methylamino)-1lambda6-thiolan-1-one)

• Product Name: 1-[(2,4-Dichlorophenyl)imino]-3-(methylamino)-1lambda6-thiolan-1-one
• CAS No: 2138107-05-6
• MF: C₁₁H₁₄Cl₂N₂OS
• MW: 293.212659358978
• CID: 6076921
• PubChem ID: 165959233
• Update Time: 2025-10-31

1-[(2,4-Dichlorophenyl)imino]-3-(methylamino)-1lambda6-thiolan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[(2,4-dichlorophenyl)imino]-3-(methylamino)-1lambda6-thiolan-1-one
• EN300-1155450
• 2138107-05-6
• 1-[(2,4-Dichlorophenyl)imino]-3-(methylamino)-1lambda6-thiolan-1-one

• Inchi： 1S/C11H14Cl2N2OS/c1-14-9-4-5-17(16,7-9)15-11-3-2-8(12)6-10(11)13/h2-3,6,9,14H,4-5,7H2,1H3
• InChI Key： BKAHQUQZHVVMSZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N=S1(CCC(C1)NC)=O)Cl

Computed Properties

• Exact Mass: 292.0203896g/mol
• Monoisotopic Mass: 292.0203896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.8Ų

Additional information on 1-[(2,4-Dichlorophenyl)imino]-3-(methylamino)-1lambda6-thiolan-1-one

1-[(2,4-Dichlorophenyl)imino]-3-(methylamino)-1λ6-thiolan-1-one: A Comprehensive Overview

1-[(2,4-Dichlorophenyl)imino]-3-(methylamino)-1λ6-thiolan-1-one is a complex organic compound with the CAS registry number 2138107-05-6. This compound belongs to the class of thioamide derivatives and has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals and agrochemicals. The compound's structure features a thiolanone ring system, which is a five-membered ring containing sulfur and nitrogen atoms, along with substituents that confer specific functional properties.

The synthesis of 1-[(2,4-Dichlorophenyl)imino]-3-(methylamino)-1λ6-thiolan-1-one involves a series of carefully designed chemical reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity, making this compound more accessible for large-scale production and research purposes.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have explored its role in drug discovery, particularly in the development of antifungal and antibacterial agents. The presence of the 2,4-dichlorophenyl group imparts significant biological activity, while the methylamino substituent enhances solubility and bioavailability. These properties make 1-[(2,4-Dichlorophenyl)imino]-3-(methylamino)-1λ6-thiolan-1-one a valuable intermediate in medicinal chemistry.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in agrochemicals. Studies have shown that it exhibits potent pesticidal activity against various crop pests, making it a potential candidate for developing eco-friendly pesticides. The compound's ability to target specific enzymes involved in pest metabolism has been a focal point of recent research efforts.

The environmental impact of 1-[(2,4-Dichlorophenyl)imino]-3-(methylamino)-1λ6-thiolan-1-one has also been a subject of scrutiny. Researchers have evaluated its biodegradability and toxicity profiles to ensure that its use does not pose significant risks to ecosystems. Preliminary findings suggest that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment.

From a structural standpoint, the thiolanone ring system in this compound plays a critical role in determining its reactivity and stability. The imine group formed by the 2,4-dichlorophenyl moiety contributes to the compound's ability to engage in hydrogen bonding and other non-covalent interactions, which are essential for its biological activity. The methylamino group further modulates these interactions, fine-tuning the compound's overall behavior.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 1-[(2,4-Dichlorophenyl)imino]-3-(methylamino)-1λ6-thiolan-1-one. These studies have provided insights into the compound's electronic structure and conformational flexibility, which are crucial for understanding its reactivity and binding affinity towards biological targets.

In conclusion, 1-[(2,4-Dichlorophenyl)imino]-3-(methylamino)-1λ6-thiolan-1-one (CAS No: 2138107-05-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and promising biological properties make it an exciting area of research for scientists and industry professionals alike.